N-(3-chloro-4-cyano-5-isothiazolyl)-2-fluorobenzenecarboxamide

• IUPAC Name: N-(3-chloro-4-cyano-1,2-thiazol-5-yl)-2-fluorobenzamide
• InChI: InChI=1S/C11H5ClFN3OS/c12-9-7(5-14)11(18-16-9)15-10(17)6-3-1-2-4-8(6)13/h1-4H,(H,15,17)
• InChI Key: GSGQKLZWDQRFOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C(=NS2)Cl)C#N)F
• Molecular Formula: C11H5ClFN3OS
• Molecular Weight: 281.69 g/mol

Description

N-(3-chloro-4-cyano-5-isothiazolyl)-2-fluorobenzenecarboxamide (NCFBC) is a compound that has been studied extensively for its potential applications in various scientific fields. NCFBC is a synthetic compound that is composed of a benzene ring with a chlorine atom and a cyano group attached to the ring, as well as a fluorine atom and an isothiazolyl group. The compound is used in many scientific research applications and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• N-(3-chloro-4-cyano-5-isothiazolyl)-2-fluorobenzenecarboxamide and similar compounds are frequently utilized in the synthesis of complex organic structures. For instance, the synthesis of aromatic polyamides incorporating bis(ether-carboxylic acid) or dietheramine derived from tert-butylhydroquinone involves nucleophilic aromatic substitution reactions with compounds like p-fluorobenzonitrile and p-chloronitrobenzene, which are structurally similar to N-(3-chloro-4-cyano-5-isothiazolyl)-2-fluorobenzenecarboxamide (Yang, Hsiao, & Yang, 1999).

Material Science and Film Detection Methods

• In material science, these compounds play a role in the development of new materials with unique properties. For example, their derivatives are involved in creating materials that exhibit high thermal stability and solubility in various organic solvents, beneficial for creating durable and flexible films (Yang, Hsiao, & Chen, 2000).

Pharmaceutical Research and Antitumor Activity

• In pharmaceutical research, related compounds are explored for their potential in creating new antitumor agents. For instance, the synthesis and characterization of compounds like 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, synthesized from compounds structurally akin to N-(3-chloro-4-cyano-5-isothiazolyl)-2-fluorobenzenecarboxamide, have shown promise in inhibiting the proliferation of certain cancer cell lines (Hao et al., 2017).

Enzyme Inhibition and Biological Interactions

• These compounds are also significant in studying enzyme inhibition and biological interactions. Research on fluorinated derivatives of specific compounds and their interaction with enzymes like carbonic anhydrase II provides insights into the molecular mechanisms of drug-receptor interactions, which is crucial for the development of more effective pharmaceuticals (Derhovanessian et al., 1999).